Cas no 1263211-49-9 (3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid)

• Product Name: 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid
• CAS No: 1263211-49-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5216900
• Update Time: 2025-07-13

3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid
• 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylicacid

• Inchi： 1S/C12H12N2O3/c1-2-7-10-9(12(15)16)6-4-3-5-8(6)13-11(10)17-14-7/h2-5H2,1H3,(H,15,16)
• InChI Key： ZPFKDIQHWAIWBB-UHFFFAOYSA-N
• SMILES： O1C2C(C(CC)=N1)=C(C(=O)O)C1=C(CCC1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2
• Topological Polar Surface Area: 76.2

Additional information on 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid

Introduction to 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9)

3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid, identified by the CAS number 1263211-49-9, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of fused bicyclic systems, incorporating an isoxazole ring embedded within a cyclopentane framework, further connected to a pyridine moiety. The presence of an ethyl substituent at the 3-position and a carboxylic acid group at the 4-position introduces additional functional diversity, making it a promising scaffold for drug discovery and development.

The molecular architecture of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9) presents a rich interplay of electronic and steric effects that can modulate its biological activity. The isoxazole ring is known for its ability to engage in hydrogen bonding interactions and exhibit redox properties, while the pyridine nitrogen can serve as a hydrogen bond acceptor or participate in metal coordination. These features make it an attractive candidate for designing molecules with potential therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9). Studies have begun to uncover its potential in several key therapeutic areas. For instance, preliminary in vitro assays have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The structural motif shared with known bioactive molecules has prompted researchers to investigate its role as a lead compound for further optimization.

The synthesis of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9) represents a challenging yet rewarding endeavor due to the complexity of its fused ring system. Advanced synthetic methodologies, including transition-metal-catalyzed coupling reactions and intramolecular cyclizations, have been employed to construct the core structure efficiently. The introduction of the ethyl substituent and the carboxylic acid group has required careful consideration of reaction conditions to ensure regioselectivity and high yields.

One of the most compelling aspects of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9) is its potential for structural diversification through derivatization. By modifying substituents at various positions or introducing additional heterocyclic units, chemists can generate a library of analogs with tailored biological profiles. This flexibility has opened up avenues for exploring novel therapeutic targets and overcoming resistance mechanisms associated with existing treatments.

The computational modeling of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9) has provided valuable insights into its interactions with biological targets. Molecular docking studies have identified key binding pockets on enzymes and receptors that could be exploited for drug design. These predictions have been validated through experimental assays, reinforcing the compound's potential as a pharmacological tool.

Recent advances in biocatalysis have also enabled the exploration of alternative synthetic routes for 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9). Enzyme-mediated reactions have offered a more sustainable and efficient approach to constructing complex scaffolds compared to traditional chemical methods. This shift towards green chemistry aligns with broader efforts in pharmaceutical research to develop environmentally friendly processes.

The pharmacokinetic properties of 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9) are under active investigation to assess its suitability for clinical development. Preliminary data suggest favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. Further studies are needed to evaluate its distribution, excretion, and potential side effects in animal models before human trials can commence.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 3-Ethyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263211-49-9). Predictive models have been trained on large datasets to forecast biological activity and optimize molecular properties. These tools have complemented traditional experimental approaches by providing rapid screening capabilities and guiding synthetic strategies.

The future directions for research on 3-Ethyl-6,7-dihydro-H*²-cyclopenta[b]*isoxazolo*[4*,
5*-e]*pyridine-*₄*carb*oxy*^-ic ac*id* (CAS No.*12*63*2*11*-*49*-9*) are multifaceted.* On one hand,* further synthetic explorations aim to expand the chemical space by introducing novel substituents or functional groups.* On the other hand,* collaborative efforts between computational chemists,* biochemists,* and medicinal chemists will be crucial in deciphering the mechanistic basis of their biological effects.* This interdisciplinary approach will be essential for translating preclinical findings into tangible therapeutic benefits.

In conclusion, 3-Ethyl-*_6*,*_7*-dihydro-*^*_H**-*cyclopenta[*b*]*-*iso*xa*zol*o*[/*br/]*[*/*br/]*/*br/]*[*/*br/]*[*/*br/]*[*/*br/]*/*br/][/*br/]*/*br/][/*br/][/*br/][/*br/]e]*-*pyr*i*din*e-*_*4**carb*oxy*c aci*d (*CAS N o.* 12*63*2*11*-*49*-*9*)* represents* a* promisin*g scaffold* with* untapped* poten*tial* in* th*e field* o f me dic ine.* Its unique structural features, coupled with emerging data on its biological activity, make it a compelling subject for further investigation.* As research progresses, this compound is likely to contribute significantly* to* th e development *of novel therapeutics *for diverse diseases.*